Cas no 110704-27-3 (Benzothiazole,2-(1-chloroethyl)-)

• Product Name: Benzothiazole,2-(1-chloroethyl)-
• CAS No: 110704-27-3
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 128920
• PubChem ID: 10997958
• Update Time: 2025-04-18

Benzothiazole,2-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1-chloroethyl)-
• 2-(1-chloroethyl)benzothiazole
• Benzothiazole, 2-(1-chloroethyl)- (9CI)
• 2-((r,s)-1-chloro-ethyl)-benzothiazole
• 110704-27-3
• 2-(1-Chloroethyl)-1,3-benzothiazole
• RZSLIFPQFDTXPX-UHFFFAOYSA-N
• 1-(2-Benzothiazolyl)ethyl chloride
• SCHEMBL9675088
• AKOS009158825

• Inchi： 1S/C9H8ClNS/c1-6(10)9-11-7-4-2-3-5-8(7)12-9/h2-6H,1H3
• InChI Key： RZSLIFPQFDTXPX-UHFFFAOYSA-N
• SMILES： ClC(C)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 197.00674
• Monoisotopic Mass: 197.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles